Cas no 2138073-92-2 (tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate)

Tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate is a specialized pyrazole derivative with a tert-butyl ester functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, including the reactive 5-amino pyrazole core and the sterically hindered tert-butyl acetate moiety. The presence of the 2-methylpropyl substituent enhances its lipophilicity, potentially improving bioavailability in drug development applications. Its well-defined molecular structure makes it a valuable intermediate for constructing more complex heterocyclic systems. The tert-butyl group offers stability under various reaction conditions while remaining cleavable for further functionalization. This compound is typically handled under inert conditions due to the sensitivity of its functional groups.

tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate structure

2138073-92-2 structure

Product Name:tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate

CAS No:2138073-92-2

MF:C₁₃H₂₃N₃O₂

MW:253.340623140335

CID:5852660

PubChem ID:165799788

Update Time:2025-05-20

tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

- 2138073-92-2
- tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate
- EN300-1154146
- Inchi： 1S/C13H23N3O2/c1-9(2)6-10-7-11(14)16(15-10)8-12(17)18-13(3,4)5/h7,9H,6,8,14H2,1-5H3
- InChI Key： MBSGDTIQJKVALC-UHFFFAOYSA-N
- SMILES： O(C(CN1C(=CC(CC(C)C)=N1)N)=O)C(C)(C)C

Computed Properties

Exact Mass: 253.17902698g/mol
Monoisotopic Mass: 253.17902698g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 70.1Å²

tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1154146-0.05g	tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate	2138073-92-2	0.05g	$1200.0	2023-06-09
Enamine	EN300-1154146-0.1g	tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate	2138073-92-2	0.1g	$1257.0	2023-06-09
Enamine	EN300-1154146-0.25g	tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate	2138073-92-2	0.25g	$1315.0	2023-06-09
Enamine	EN300-1154146-0.5g	tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate	2138073-92-2	0.5g	$1372.0	2023-06-09
Enamine	EN300-1154146-1.0g	tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate	2138073-92-2	1g	$1429.0	2023-06-09
Enamine	EN300-1154146-2.5g	tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate	2138073-92-2	2.5g	$2800.0	2023-06-09
Enamine	EN300-1154146-5.0g	tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate	2138073-92-2	5g	$4143.0	2023-06-09
Enamine	EN300-1154146-10.0g	tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate	2138073-92-2	10g	$6144.0	2023-06-09

tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate Related Literature

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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Additional information on tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate

Comprehensive Guide to tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate (CAS No. 2138073-92-2)

tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate (CAS No. 2138073-92-2) is a specialized chemical compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and material science. Its unique molecular structure, featuring a tert-butyl ester and an amino-functionalized pyrazole ring, makes it a valuable intermediate for synthesizing bioactive molecules.

The chemical properties of tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate include a molecular weight of approximately 239.3 g/mol and a purity level suitable for high-end research applications. Researchers often seek this compound for its stability and reactivity in amide coupling reactions and heterocyclic synthesis. Its CAS number, 2138073-92-2, is frequently used in scientific databases to identify this specific compound, ensuring accurate sourcing and documentation.

In recent years, the demand for tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate has grown due to its role in developing small-molecule inhibitors and kinase-targeted therapies. The compound's amino-pyrazole moiety is particularly significant in designing drugs for inflammatory and metabolic disorders. This aligns with current trends in precision medicine and personalized therapeutics, where researchers focus on tailored treatments with minimal side effects.

From a market perspective, tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate is supplied by leading chemical manufacturers under strict quality control protocols. Its applications extend to bioconjugation and proteomics research, where it serves as a building block for labeling and modifying biomolecules. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility in producing peptide-based therapeutics.

For laboratories and industrial users, handling tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate requires adherence to standard chemical safety guidelines. While it is not classified as hazardous, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers often inquire about its solubility profile, which includes compatibility with common organic solvents like DMSO and methanol.

In summary, tert-butyl 2-[5-amino-3-(2-methylpropyl)-1H-pyrazol-1-yl]acetate (CAS No. 2138073-92-2) is a pivotal compound in modern drug development and chemical synthesis. Its relevance in medicinal chemistry and biotechnology continues to expand, driven by innovations in targeted drug delivery and high-throughput screening. As the scientific community explores new therapeutic avenues, this compound remains a key player in advancing research outcomes.